5-(Tert-butyl)isoxazole-3-carbaldehyde
Cat. No. B2775679
M. Wt: 153.181
InChI Key: RALYCNUPYDXZFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846956B2
Procedure details
1.35 g of (5-t-butyl-isoxazol-3-yl)methanol was dissolved in 50 ml of 1,4-dioxane, and 6.42 g of manganese dioxide was then added. The mixture was stirred and heated under reflux for 10 hours. The reaction mixture was cooled to room temperature and then filtered through Celite®. The filtrate was concentrated under reduced pressure to obtain 1.29 g of 5-t-butyl-isoxazole-3-carbaldehyde.
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:5]1[O:9][N:8]=[C:7]([CH2:10][OH:11])[CH:6]=1)([CH3:4])([CH3:3])[CH3:2]>O1CCOCC1.[O-2].[O-2].[Mn+4]>[C:1]([C:5]1[O:9][N:8]=[C:7]([CH:10]=[O:11])[CH:6]=1)([CH3:4])([CH3:2])[CH3:3] |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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1.35 g
|
|
Type
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reactant
|
|
Smiles
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C(C)(C)(C)C1=CC(=NO1)CO
|
|
Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
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O1CCOCC1
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Step Two
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Name
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|
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Quantity
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6.42 g
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|
Type
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catalyst
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|
Smiles
|
[O-2].[O-2].[Mn+4]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred
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|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 10 hours
|
|
Duration
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10 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through Celite®
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=CC(=NO1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.29 g | |
| YIELD: CALCULATEDPERCENTYIELD | 96.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
